Cas no 84853-99-6 (4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo-)

4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo- structure
84853-99-6 structure
Product Name:4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo-
CAS No:84853-99-6
MF:C7H6ClNO2
MW:171.581040859222
CID:707552
Update Time:2024-01-31

4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo-
    • 1-methyl-2-oxo-1,2-dihydropyridine-4-carbonyl chloride
    • 1-methyl-2-oxopyridine-4-carbonyl chloride
    • 4-Pyridinecarbonyl chloride, 1,2-dihydro-1-methyl-2-oxo- (9CI)
    • 1,2-DIHYDRO-1-METHYL-2-OXO-4-PYRIDINECARBONYL CHLORIDE
    • 1-methyl-2-oxo-1,2-dihydro-4-pyridinecarbonyl chloride
    • 4-Pyridinecarbonylchloride,1,2-dihydro-1-methyl-2-oxo
    • 4-Pyridinecarbonyl chloride, 1,2-dihydro-1-methyl-2-oxo-
    • Inchi: 1S/C7H6ClNO2/c1-9-3-2-5(7(8)11)4-6(9)10/h2-4H,1H3
    • InChI Key: UFKLZCYYYFQKPJ-UHFFFAOYSA-N
    • SMILES: C(Cl)(C1C=CN(C)C(=O)C=1)=O

Computed Properties

  • Exact Mass: 171.00900
  • Monoisotopic Mass: 171.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4A^2

Experimental Properties

  • PSA: 39.07000
  • LogP: 0.76430

4-Pyridinecarbonylchloride, 1,2-dihydro-1-methyl-2-oxo- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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